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Compound of Interest |

Compound Name: 2-(2-Isopropoxyethyl)pyridine
CAS No.: 70715-19-4
Cat. No.: B1595932
Get Quote
. J

This document provides a detailed, procedural guide for the safe and compliant disposal of 2-
(2-isopropoxyethyl)pyridine. As professionals in research and development, our commitment
to safety and environmental stewardship extends beyond the laboratory bench to the entire
lifecycle of the chemicals we handle. This guide is structured to provide not just a set of
instructions, but a framework for understanding the chemical's hazard profile, the regulatory
landscape, and the practical, step-by-step procedures for its proper disposal.

Hazard Identification and Chemical Profile

A thorough understanding of a chemical's properties is the foundation of its safe handling and
disposal. While a specific, comprehensive Safety Data Sheet (SDS) for 2-(2-
isopropoxyethyl)pyridine is not widely available, its structural similarity to pyridine and other
alkylated pyridine derivatives allows for a reliable estimation of its hazard profile. Pyridine and
its derivatives are generally flammable, harmful if swallowed, inhaled, or in contact with skin,
and can cause serious skin and eye irritation.[1][2]

The primary hazards associated with this class of compounds necessitate handling it as a
regulated hazardous material. Vapors can form explosive mixtures with air and may travel a
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considerable distance to an ignition source.[2] Therefore, all handling should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.[3][4]

Property Value Source
Molecular Formula C10H15sNO PubChem[5][6]
Molecular Weight 165.23 g/mol PubChem[5]

Likely a colorless to yellow Inferred from related
Appearance o

liquid compounds[7][8]

Flammable, Harmful (Oral, o
Inferred from pyridine

Primary Hazards Dermal, Inhalation), Skin/Eye o
derivatives[1][2][9]

Irritant

Regulatory Framework: Why This is Hazardous
Waste

The U.S. Environmental Protection Agency (EPA) regulates chemical waste under the
Resource Conservation and Recovery Act (RCRA).[10][11] Pyridine and its derivatives fall
under this regulatory framework. Specifically, spent solvents containing pyridine are listed as
FOO05 hazardous waste.[12][13] Furthermore, unused commercial chemical products containing
pyridine are designated as U196 hazardous waste.

Given these regulations, it is imperative to manage 2-(2-isopropoxyethyl)pyridine waste as
regulated hazardous waste from the point of generation.[10] This classification mandates a
"cradle-to-grave" management system, ensuring the waste is tracked from your laboratory to its
final, environmentally sound disposal.[11][14]

Personal Protective Equipment (PPE) and Safety
Precautions

Before handling 2-(2-isopropoxyethyl)pyridine in any capacity, including for disposal, ensure
the following PPE is worn:

o Eye Protection: Chemical splash goggles are mandatory.
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» Hand Protection: Chemically resistant gloves (e.qg., nitrile, neoprene). Always check the glove
manufacturer's compatibility chart.

» Body Protection: A flame-resistant lab coat.

o Respiratory Protection: All handling of open containers must be done inside a certified
chemical fume hood to prevent inhalation of potentially harmful vapors.[3]

Key Safety Precautions:

Keep away from heat, sparks, open flames, and other ignition sources.[15]

Ground and bond containers when transferring material to prevent static discharge.

Avoid contact with skin and eyes.[15]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Step-by-Step Waste Collection and Disposal
Protocol

Improper disposal, such as pouring the chemical down the drain, is a serious regulatory
violation and environmental hazard.[3] Follow this procedure for compliant waste management.

Protocol for Waste Collection:
e Container Selection:

o Designate a specific, compatible waste container. Recommended materials are glass or
high-density polyethylene.[3]

o The container must have a tight-fitting, sealable lid to prevent the escape of vapors.[4]
e Labeling:

o As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the
container.[4][14]
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o The label must include:

The full chemical name: "Waste 2-(2-Isopropoxyethyl)pyridine”

The specific constituents and their approximate percentages if it is a mixture.

The associated hazards (e.g., Flammable, Toxic).

The date accumulation started.

e Segregation and Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.

o Crucially, segregate this waste from incompatible materials, particularly strong acids and
oxidizing agents, to prevent violent reactions.[4][16]

o Keep the container closed at all times except when adding waste.[14]
e Requesting Disposal:
o Once the container is full or you are finished generating this waste stream, seal it securely.

o Contact your institution's Environmental Health & Safety (EHS) department to arrange for
pickup. They will transport it from the SAA to a Central Accumulation Area (CAA).

o Your EHS office will manage the final disposal process, which involves manifesting the
waste and transferring it to a licensed hazardous waste disposal facility.[10]

Spill and Emergency Procedures
Accidents require immediate and correct action.

For a Small Spill (manageable by lab personnel):

o Alert personnel in the immediate area and restrict access.

o Ensure ventilation is adequate (fume hood sash should be lowered).
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* Remove all sources of ignition.[2]
o Wear appropriate PPE as described in Section 3.

» Contain the spill using an inert absorbent material such as vermiculite, sand, or
diatomaceous earth.[3][15]

o Carefully collect the absorbent material and contaminated debris using non-sparking tools
and place it into a sealable, labeled container for disposal as hazardous waste.[2][4]

Clean the spill area with soap and water.

For a Large Spill (outside a fume hood or beyond your control):

o Evacuate the laboratory immediately.

» Alert others in the vicinity and activate the fire alarm if there is an ignition risk.

» Contact your institution's EHS or emergency response team from a safe location. Provide
them with the chemical name and approximate quantity spilled.

Final Disposal Pathway and Methodology

Waste 2-(2-isopropoxyethyl)pyridine, managed by your EHS department and a licensed
vendor, will typically be disposed of via high-temperature incineration.[17] This method is
effective for organic compounds, ensuring their complete destruction in a controlled
environment. Other potential methods for pyridine derivatives include photolysis, though this is
less common for bulk waste disposal.[15]

Waste Management Decision Workflow

The following diagram illustrates the critical decision points and procedural flow for managing
2-(2-isopropoxyethyl)pyridine waste from generation to final disposal.
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Waste Management Decision Workflow for 2-(2-Isopropoxyethyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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